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Compound of Interest

Compound Name: Bicyclo[2.2.2]octan-2-ol

CAS No.: 18684-63-4

Cat. No.: B096560

Get Quote

Executive Summary & Structural Context
Bicyclo[2.2.2]octan-2-ol (CAS: 18684-63-4) represents a critical structural motif in medicinal

chemistry. As a saturated bioisostere of the phenyl ring or a lipophilic spacer, it offers defined

spatial orientation without the planarity of aromatic systems.

Formula:

Molecular Weight: 126.20 g/mol [1]

Structural Features: A rigid, globular cage with

symmetry in the parent hydrocarbon, broken to

symmetry by the C2-hydroxyl group. This symmetry breaking is the key to interpreting its
spectroscopic signature.
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Before spectroscopic analysis, purity must be established via physical constants. Unlike flexible

aliphatic alcohols, the globular shape of the bicyclo[2.2.2]octane cage leads to high melting

points and plastic crystal behavior (waxy consistency).

Property Value Note

Physical State White crystalline solid Waxy/volatile nature common.

Melting Point 216 – 217 °C

Significantly higher than

cyclohexanol (25 °C) due to

lattice symmetry.

Solubility , DMSO, MeOH

Soluble in polar aprotic and

non-polar solvents; limited

water solubility.

Mass Spectrometry (MS) Analysis
Objective: Confirm molecular weight and analyze fragmentation to verify the bicyclic core

integrity.

Ionization and Fragmentation Pathways
In Electron Impact (EI) MS (70 eV), the molecular ion (

) is often weak due to rapid dehydration. The spectrum is dominated by hydrocarbon cage
fragments.

Molecular Ion (

): m/z 126 (Often low intensity).

Base Peak / Diagnostic Fragment: m/z 108 (

). The loss of water is facile and characteristic of secondary bicyclic alcohols.

Cage Fragmentation: Subsequent loss of ethylene (

, 28 Da) via Retro-Diels-Alder (RDA) type pathways from the unsaturated cation species.
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Visualization: Fragmentation Logic
The following diagram illustrates the primary decay pathway expected in the MS analysis.

Molecular Ion (M+)
m/z 126

Dehydration
(- H2O)

[M - 18]+
m/z 108

(Bicyclo[2.2.2]oct-2-ene radical cat.)

Retro-Diels-Alder
(- C2H4)

[C6H8]+
m/z 80

(Cyclohexadiene cat.)

Click to download full resolution via product page

Figure 1: Primary fragmentation pathway showing dehydration followed by cage disassembly.

Infrared Spectroscopy (IR)
Objective: Confirm functional group presence and hydrogen bonding status.

The rigid cage prevents internal hydrogen bonding (intramolecular) in dilute solution, but

intermolecular bonding is strong in the solid state.
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Frequency (

)
Assignment Diagnostic Value

3200 – 3400 O-H Stretch (Broad)

Indicates intermolecular H-

bonding. Sharpens to ~3600

in dilute

.

2860 – 2940 C-H Stretch (Strong)

Characteristic of the aliphatic

cage. The high symmetry of

the cage simplifies this region

compared to open chains.

1450 – 1470 Scissoring
Bending modes of the ethylene

bridges.

1050 – 1080 C-O Stretch

Strong band typical of

secondary alcohols (

).

Nuclear Magnetic Resonance (NMR)
Objective: Definitive structural assignment. The rigidity of the bicyclo[2.2.2]octane system

simplifies the coupling constants (

) according to the Karplus equation, allowing for stereochemical analysis.

NMR (Proton) Data (400 MHz, )
The spectrum is characterized by the distinct methine proton at C2 and the bridgehead

protons.

3.90 – 4.05 ppm (1H, m, H-2): The alpha-proton. It appears as a multiplet due to coupling
with the bridgehead H1 and the methylene protons at C3.

1.90 – 2.00 ppm (1H, m, H-1): Bridgehead proton adjacent to the hydroxyl group. Slightly
deshielded compared to H4.
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1.50 – 1.70 ppm (1H, m, H-4): Distal bridgehead proton.

1.30 – 1.60 ppm (10H, m, Cage

): Overlapping multiplets corresponding to the ethylene bridges (C3, C5, C6, C7, C8).

~1.5 ppm (1H, s, -OH): Concentration dependent.

Coupling Insight: In the bicyclo[2.2.2] system, vicinal couplings (

) are distinct.

(Bridgehead-Methine): Typically small (2-4 Hz) due to the ~60° dihedral angle.

Long-range "W-coupling" (

) is possible in these rigid systems but often unresolved in standard 1D spectra.

NMR (Carbon) Data (100 MHz, )
The symmetry breaking is most evident here. While the parent hydrocarbon has only two

signals (bridgehead and methylene), the alcohol derivative displays unique signals for the

functionalized hemisphere.
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Carbon
Shift (

ppm)
Assignment Logic

C2 69.5 – 70.5

Carbinol Carbon. Diagnostic

signal; significantly deshielded

by Oxygen.

C1 34.0 – 35.5
Proximal Bridgehead. Alpha to

the substituted carbon.

C3 29.0 – 31.0
Proximal Methylene. Beta to

the hydroxyl group.

C4 23.0 – 25.0 Distal Bridgehead.

C5-C8 20.0 – 26.0

Bridge Methylenes. Clustered

signals; exact assignment

requires 2D NMR

(HSQC/COSY).

Experimental Workflow: NMR Assignment
To distinguish the bridgehead protons from the bulk methylene signals, the following logic flow

is recommended.
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Acquire 1H NMR
(CDCl3)

Identify H-2
(3.9-4.0 ppm)

COSY Experiment

Trace Cross-Peaks

Cross-peak to ~2.0 ppm
Identifies H-1 (Bridgehead)

Strong Coupling

Cross-peak to ~1.4 ppm
Identifies H-3 (Methylene)

Vicinal Coupling

Click to download full resolution via product page

Figure 2: COSY-driven assignment strategy for distinguishing bridgehead vs. methylene

protons.

Experimental Protocols
Sample Preparation for NMR

Solvent Selection: Use Deuterated Chloroform (

) with 0.03% TMS as an internal standard.

Concentration: Prepare a solution of ~10-15 mg of Bicyclo[2.2.2]octan-2-ol in 0.6 mL of

solvent.

Filtration: Filter through a cotton plug in a Pasteur pipette to remove any suspended

inorganic salts (often present from reduction steps).
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Sample Preparation for IR (Solid State)
Method: ATR (Attenuated Total Reflectance) is preferred over KBr pellets for waxy solids to

avoid moisture absorption.

Application: Press the solid firmly against the diamond crystal to ensure good contact, as the

plastic crystal nature can lead to poor contact and weak signal intensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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